Cas no 2319722-46-6 (4-methyl-N-(oxan-4-yl)(thiophen-2-yl)methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxamide)

• Product Name: 4-methyl-N-(oxan-4-yl)(thiophen-2-yl)methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxamide
• CAS No: 2319722-46-6
• MF: C₁₉H₂₁N₃O₂S₂
• MW: 387.518941640854
• CID: 5341889
• Update Time: 2025-10-17

4-methyl-N-(oxan-4-yl)(thiophen-2-yl)methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-(1H-pyrrol-1-yl)-N-((tetrahydro-2H-pyran-4-yl)(thiophen-2-yl)methyl)thiazole-5-carboxamide
• 4-methyl-N-[oxan-4-yl(thiophen-2-yl)methyl]-2-pyrrol-1-yl-1,3-thiazole-5-carboxamide
• 4-methyl-N-(oxan-4-yl)(thiophen-2-yl)methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxamide

• Inchi： 1S/C19H21N3O2S2/c1-13-17(26-19(20-13)22-8-2-3-9-22)18(23)21-16(15-5-4-12-25-15)14-6-10-24-11-7-14/h2-5,8-9,12,14,16H,6-7,10-11H2,1H3,(H,21,23)
• InChI Key： BNXJESYCNGFEGZ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C1CCOCC1)NC(C1=C(C)N=C(N2C=CC=C2)S1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 483
• XLogP3: 3.5
• Topological Polar Surface Area: 113

Additional information on 4-methyl-N-(oxan-4-yl)(thiophen-2-yl)methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxamide

Introduction to 4-methyl-N-(oxan-4-yl)(thiophen-2-yl)methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxamide (CAS No: 2319722-46-6)

4-methyl-N-(oxan-4-yl)(thiophen-2-yl)methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its complex structural framework, integrates multiple pharmacophoric elements that make it a promising candidate for further investigation in drug discovery and development. The compound’s unique chemical architecture, featuring a thiazole core, an oxan ring, and a pyrrole moiety, positions it as a versatile scaffold for designing novel bioactive molecules.

The chemical structure of 4-methyl-N-(oxan-4-yl)(thiophen-2-yl)methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxamide (CAS No: 2319722-46-6) is composed of several key functional groups that contribute to its potential biological activity. The thiazole ring is a well-known pharmacophore found in numerous bioactive compounds, including antibiotics and antifungals. Its presence suggests that this compound may exhibit antimicrobial properties or interfere with metabolic pathways relevant to disease progression. Additionally, the oxan (tetrahydropyran) ring introduces flexibility and lipophilicity to the molecule, which can enhance its solubility and membrane permeability—critical factors for drug efficacy.

The incorporation of a thiophen group further enriches the structural complexity of this compound. Thiophenes are heterocyclic aromatic compounds that have been extensively studied for their role in pharmaceuticals due to their ability to modulate various biological targets. In particular, the pyrrole moiety in this molecule adds another layer of potential bioactivity. Pyrroles are nitrogen-containing heterocycles that are commonly found in natural products and have demonstrated diverse pharmacological effects, including anti-inflammatory and antiviral properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets more accurately. Studies suggest that the structural features of 4-methyl-N-(oxan-4-yl)(thiophen-2-yl)methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxamide may allow it to interact with enzymes and receptors involved in critical cellular processes. For instance, its ability to bind to proteins associated with inflammation and oxidative stress pathways makes it an attractive candidate for developing therapeutic agents targeting chronic diseases such as cancer and neurodegenerative disorders.

In vitro studies have begun to explore the potential bioactivity of this compound. Preliminary results indicate that it may exhibit inhibitory effects on certain enzymes implicated in disease mechanisms. The thiazole core has been shown to disrupt bacterial cell wall synthesis, while the pyrrole group could interfere with viral replication processes. These findings align with emerging research trends that emphasize the importance of multifunctional scaffolds in drug design—molecules that can target multiple pathways simultaneously to achieve synergistic therapeutic effects.

The synthesis of 4-methyl-N-(oxan-4-yllmethyl)(thiophen-l8y)methyi)-2(1H-pyrrol-l-yI)-l ,3-thiazole-S-carboxamide (CAS No: 231972246) presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful planning to ensure high yield and purity during production. However, advances in synthetic methodologies have made it increasingly feasible to construct such intricate molecules with precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been instrumental in assembling the various components of this compound efficiently.

As research continues to uncover new therapeutic applications for heterocyclic compounds like this one, collaborations between chemists, biologists, and pharmacologists will be essential for translating laboratory discoveries into clinical reality. The integration of experimental data with computational predictions will provide a more comprehensive understanding of how these molecules function at the molecular level—a critical step toward developing safer and more effective treatments for human diseases.

The future prospects for 4-methyl-N-(oxan-S-yllmethyl)(thiophen-l8y)methyi)-2(1H-pyrrol-l-yI)-l ,3-thiazole-S-carboxamide (CAS No: 231972246) are promising given its unique structural features and potential biological activities. Further exploration into its pharmacological profile will be necessary before it can be considered for clinical development; however; initial findings suggest that it may serve as a valuable tool in drug discovery efforts aimed at addressing unmet medical needs.